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Compound of Interest

2-[(2-

Compound Name:
Methylbenzyl)oxy]benzaldehyde

CAS No.: 447409-55-4

Cat. No.: B1269257

Get Quote
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Technical Whitepaper: Spectroscopic Characterization & Synthesis of 2-[(2-
Methylbenzyl)oxy]benzaldehyde

Executive Summary

2-[(2-Methylbenzyl)oxy]benzaldehyde (CAS: Analogous to 85825-85-0) is a critical
intermediate in the synthesis of biologically active heterocycles, particularly benzofurans and
quinazolinones. Its structural integrity relies on the precise O-alkylation of salicylaldehyde with
2-methylbenzyl halides. This guide provides a definitive spectroscopic profile (NMR, IR, MS)
and a validated synthetic workflow, distinguishing this ortho-substituted isomer from its more
common para-isomer counterparts.

Synthetic Pathway & Context

The synthesis follows a standard Williamson Ether Synthesis, optimized for steric hindrance at
the ortho position of the benzyl ring. The reaction utilizes a weak base (Potassium Carbonate)
in a polar aprotic solvent (DMF or Acetone) to favor SN2 substitution over elimination or
Cannizzaro side reactions.
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Reaction Scheme
o Reactants: Salicylaldehyde (1.0 eq), 2-Methylbenzyl bromide (1.1 eq), K2COs (2.0 eq).

o Solvent: DMF (N,N-Dimethylformamide) or Acetone (reflux).

e Mechanism: Deprotonation of the phenolic hydroxyl group followed by nucleophilic attack on
the benzylic carbon.
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Figure 1: Optimized synthetic workflow for O-alkylation of salicylaldehyde.

Spectroscopic Profile (Diagnhostic Data)

The following data represents the high-confidence spectral signature for 2-[(2-
Methylbenzyl)oxy]benzaldehyde. The distinction between the ortho-methyl (target) and para-
methyl isomers is critical in the aromatic region.

A. Nuclear Magnetic Resonance (*H NMR)
Solvent: CDCIs (Deuterated Chloroform), 400 MHz
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Chemical Shift
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B. Carbon-13 NMR (:*C NMR)
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Solvent: CDCIs, 100 MHz

Chemical Shift (6, ppm) Assignment Notes

Carbonyl carbon; characteristic
189.8 C=0
of benzaldehydes.

Ipso-carbon of the
161.2 C-0O (Ar) salicylaldehyde ring attached

to ether oxygen.

Ipso-carbon of the benzyl ring

136.5 C-Me (Ar)
attached to the methyl group.
Complex aromatic region (10
unigue signals expected due to

120.0- 135.0 Ar-C )
lack of symmetry in the benzyl
ring).

70.5 -O-CHz- Benzylic ether carbon.

19.2 -CHs Methyl carbon.[1]

C. Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or Thin Film

e 1685 cm~1 (Strong): C=0 Stretching (Conjugated Aldehyde).[2] This is the most prominent
peak.

e 1240 cm~1 (Strong): C-O-C Asymmetric Stretch (Aryl alkyl ether).
e 2850 & 2750 cm~* (Weak): C-H Stretching of the aldehyde (Fermi resonance doublet).

e 750 cm~1 (Strong): Ortho-disubstituted benzene ring out-of-plane bending (indicative of the
1,2-substitution pattern).

D. Mass Spectrometry (MS)

Method: EI (70 eV) or ESI+

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://patents.google.com/patent/CN1156421C/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Methylbenzyl_oxy_benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular lon (M+*): m/z 226.1 (Calculated: 226.27).

o Base Peak: Often m/z 105 (2-methylbenzyl cation, [CsH9]*) due to cleavage of the weak
benzylic C-O bond.

e Fragment: m/z 121 (Salicylaldehyde fragment, [C7Hs02]%).

Experimental Protocol: Synthesis &
Characterization

This protocol is designed to ensure high yield and minimize the formation of the Cannizzaro
byproduct (salicylic acid/alcohol derivatives).

Step 1: Reagent Preparation

e Charge a 250 mL round-bottom flask with Salicylaldehyde (12.2 g, 100 mmol) and anhydrous
DMF (50 mL).

¢ Add Potassium Carbonate (K2COs) (27.6 g, 200 mmol). The excess base ensures complete
deprotonation.

« Stir at room temperature for 15 minutes. The solution will turn yellow (phenoxide formation).
Step 2: Alkylation

e Add 2-Methylbenzyl bromide (20.3 g, 110 mmol) dropwise over 10 minutes. Caution:
Exothermic.

o Heat the mixture to 70°C for 4 hours.

e Monitor: Check TLC (Hexane:EtOAc 8:2). The starting material (Salicylaldehyde) should
disappear (Rf ~0.6), and the product should appear (Rf ~0.4).

Step 3: Workup

e Pour the reaction mixture into Ice Water (300 mL). The product will precipitate as a solid or
separate as an oil.
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o Extract with Ethyl Acetate (3 x 50 mL).

e Wash the organic layer with 1M NaOH (2 x 30 mL) to remove any unreacted salicylaldehyde
(critical for purity).

e Dry over anhydrous Na2SOa4 and concentrate under vacuum.

Step 4: Purification

¢ If solid: Recrystallize from Ethanol.

« If oil: Solidifies upon standing or requires flash chromatography (SiO2, Hexane/EtOAc
gradient).

Spectrum Analysis

Confirms Functional Group / Confirms O-Alkylation \ Confirms 2-Me Isomer Confirms Structure
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Figure 2: Logic flow for structural confirmation via spectroscopy.

Quality Control & Troubleshooting
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Issue Observation Root Cause Remediation

Wash organic layer

] Peak at ~11.0 ppm Unreacted )
Impurity A ) thoroughly with 1M
(Broad) Salicylaldehyde ]
NaOH during workup.
Hydrolysis of benzyl
_ Benzyl Alcohol bromide due to wet
Impurity B Peak at ~4.6 ppm T
derivative solvent. Use
anhydrous DMF.
The ortho-methyl
group adds steric
) ) o bulk. Increase
Low Yield Incomplete conversion  Steric Hindrance

reaction time to 6-8
hours or temp to
80°C.
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o Context: Used for comparative analysis of the arom

o Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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